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Compound of Interest

Compound Name: Pyrazole-3-boronic acid

CAS No.: 376584-63-3

Cat. No.: B1279502

Get Quote

Pyrazole-3-boronic acid is a heterocyclic organic compound valued for its stability and

reactivity. The pyrazole ring is a prevalent scaffold in numerous biologically active compounds,

prized for its metabolic stability and ability to participate in hydrogen bonding interactions.[1][2]

The boronic acid group serves as a highly effective handle for carbon-carbon bond formation,

most notably in the Suzuki-Miyaura cross-coupling reaction.[1][3] The compound is typically

available in its anhydrous form, as a hydrate, or as a hydrochloride salt, each with distinct

properties.
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Property Value Source(s)

Molecular Formula C₃H₅BN₂O₂ [4]

Molecular Weight
111.90 g/mol (anhydrous

basis)
[4][5]

148.36 g/mol (hydrochloride

salt)
[6]

CAS Number 376584-63-3 [4][7]

Appearance
White to very pale pink solid or

crystalline powder
[7][8]

Melting Point 88-93 °C [5]

Solubility Soluble in water [7]

Storage Conditions 2-8°C, under inert atmosphere [5]

Synthesis and Purification
The synthesis of pyrazole-3-boronic acid is a well-established procedure in organic chemistry,

typically involving the lithiation of a protected pyrazole followed by borylation and subsequent

deprotection/hydrolysis.

Mechanistic Rationale
The standard synthesis leverages the increased acidity of the C3 proton on the pyrazole ring,

which is further facilitated by an N-protecting group like tetrahydro-2H-pyran-2-yl (THP).

Deprotonation with a strong organolithium base, such as n-butyllithium (n-BuLi), at low

temperatures generates a highly reactive pyrazolyl-lithium intermediate. This nucleophile

readily attacks an electrophilic boron source, typically a trialkyl borate like triisopropyl borate.

The resulting boronate ester is then hydrolyzed under acidic conditions to yield the final

pyrazole-3-boronic acid. The choice of a low temperature (-78 °C) is critical to prevent side

reactions and ensure regioselectivity.

Synthesis Workflow Diagram
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Starting Material

Step 1: Lithiation

Step 2: Borylation

Step 3: Hydrolysis & Precipitation

Final Product

1-(THP)-1H-pyrazole

1. n-BuLi, THF
2. -78 °C

Deprotonation

1. Triisopropyl borate
2. -70 °C to RT

Nucleophilic Attack

1. 2M HCl (Quench)
2. Adjust pH to 6 with NaOH

Workup

1H-Pyrazole-3-boronic acid
(White Solid)

Isolation

Click to download full resolution via product page

Caption: High-level workflow for the synthesis of 1H-Pyrazole-3-boronic acid.
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Detailed Synthesis Protocol
This protocol is adapted from established literature procedures.[7][9] All operations should be

performed under an inert atmosphere (e.g., Argon or Nitrogen).

Preparation: To a solution of 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole (1.0 eq) in anhydrous

tetrahydrofuran (THF), cool the reaction vessel to -78 °C using a dry ice/acetone bath.

Lithiation: Add n-butyllithium (1.6 eq, 2.5 M in hexanes) dropwise to the solution, ensuring

the internal temperature does not exceed -70 °C. Stir the resulting mixture at -78 °C for 1

hour.

Borylation: Add triisopropyl borate (1.05 eq) dropwise, again maintaining a temperature

below -70 °C.

Warming: After the addition is complete, stir the mixture at -70 °C for an additional hour, then

allow it to slowly warm to room temperature over a period of 4 hours.

Quenching & Hydrolysis: Carefully quench the reaction by adding 2M hydrochloric acid

(HCl). Remove the organic solvent (THF) under reduced pressure.

Precipitation: Adjust the pH of the remaining aqueous mixture to ~6 using a 1M sodium

hydroxide (NaOH) solution. A white precipitate should form.

Isolation: Collect the precipitate by vacuum filtration. Wash the solid sequentially with toluene

and petroleum ether to remove non-polar impurities.

Final Purification: Further purify the solid by grinding or triturating with ethyl acetate to afford

pure 1H-pyrazole-3-boronic acid as a white solid.[7] The product can often be used in

subsequent reactions without further purification.[7]

Key Applications in Synthetic Chemistry
The Suzuki-Miyaura Cross-Coupling Reaction
The paramount application of pyrazole-3-boronic acid is its use in the Suzuki-Miyaura cross-

coupling reaction.[3][5][10] This palladium-catalyzed reaction forms a carbon-carbon bond

between the pyrazole ring and various aryl, heteroaryl, or vinyl halides/triflates.[11][12][13] Its
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high functional group tolerance, mild reaction conditions, and commercial availability of

catalysts have made it a cornerstone of modern organic synthesis.[3]
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Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Role in Medicinal Chemistry and Drug Discovery
The pyrazole nucleus is a "privileged scaffold" in medicinal chemistry, appearing in a vast

number of approved drugs and clinical candidates.[2] Its derivatives exhibit a wide range of

biological activities, including anticancer, anti-inflammatory, and antibacterial properties.[2][14]

Pyrazole-3-boronic acid provides a direct and efficient route to incorporate this key

heterocycle into drug-like molecules.[1][15] This has been instrumental in the synthesis of

kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other targeted

therapeutics.[2][11]

Applications in Materials Science
Beyond pharmaceuticals, pyrazole-containing compounds have unique electronic and optical

properties. Pyrazole-3-boronic acid serves as an intermediate for the synthesis of advanced

materials, including organic light-emitting diodes (OLEDs), sensors, and specialized optics.[7]

[10]

Experimental Protocol: A Representative Suzuki-
Miyaura Coupling
This protocol demonstrates the coupling of pyrazole-3-boronic acid with a heteroaryl bromide,

adapted from a literature procedure for the synthesis of a thiazole derivative.[9] It is a self-

validating system where reaction completion can be monitored by Thin Layer Chromatography

(TLC) or LC-MS.

Objective: To synthesize 4-methyl-2-(1H-pyrazol-3-yl)-thiazole-5-carboxylic acid benzylamide.

Materials:

2-bromo-4-methyl-thiazole-5-carboxylic acid benzyl amide (1.0 eq)

1H-Pyrazole-3-boronic acid (2.0 eq)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.1 eq)
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Potassium carbonate (K₂CO₃) (3.0 eq)

Solvents: Toluene, Ethanol, Water (3:1:1 ratio)

Ethyl acetate (for workup)

Brine (for workup)

Sodium sulfate (Na₂SO₄, anhydrous)

Procedure:

Reaction Setup: In a round-bottom flask, combine 2-bromo-4-methyl-thiazole-5-carboxylic

acid benzyl amide, 1H-pyrazole-3-boronic acid, Pd(PPh₃)₄, and potassium carbonate.

Solvent Addition: Add the solvent mixture of toluene, water, and ethanol.

Degassing: Seal the flask and degas the reaction mixture by bubbling argon or nitrogen

through the solution for 15 minutes. This step is crucial to remove oxygen, which can

deactivate the palladium catalyst.

Heating: Heat the reaction mixture to 100 °C and stir vigorously for 16 hours. Monitor the

reaction progress by TLC.

Cooling and Workup: Once the reaction is complete (disappearance of starting material),

cool the mixture to room temperature.

Extraction: Dilute the mixture with ethyl acetate and wash with brine (2x). The brine wash

removes inorganic salts and water-soluble impurities.

Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate the solvent under reduced pressure.

Purification: Purify the resulting crude residue by column chromatography on silica gel (e.g.,

using an ethyl acetate/hexane gradient) to yield the pure product.
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Hazard Classifications: Pyrazole-3-boronic acid is classified as an irritant. It can cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[5]

Precautionary Measures: Handle in a well-ventilated area or fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid

breathing dust.[5]

Storage: Store in a tightly sealed container in a cool, dry place (recommended 2-8°C).[5]

Conclusion
Pyrazole-3-boronic acid is a high-value, versatile reagent whose importance is firmly rooted in

its ability to facilitate the Suzuki-Miyaura cross-coupling reaction. Its application spans from

foundational organic synthesis to the cutting edge of drug discovery and materials science. By

providing a reliable method for introducing the biologically significant pyrazole scaffold, it

continues to be an enabling tool for chemists and researchers, shortening synthetic routes and

providing access to novel and complex molecules. Understanding its properties, synthesis, and

reaction protocols is essential for leveraging its full potential in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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